2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide

• Molecular Formula: C21H24N2O6
• Molecular Weight: 400.4 g/mol
• IUPAC Name: 2,4,5-trimethoxy-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O6/c1-26-17-13-19(28-3)18(27-2)12-16(17)20(24)22-15-6-4-5-14(11-15)21(25)23-7-9-29-10-8-23/h4-6,11-13H,7-10H2,1-3H3,(H,22,24)
• InChI Key: FRQTVIVOLRGILA-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3)OC)OC

Description

2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide, also known as TMB-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. TMB-4 belongs to the class of compounds known as benzamides and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in the brain. It has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, such as dopamine and serotonin. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to its use. It is not very soluble in water, which can make it difficult to work with in some experiments. Additionally, its exact mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments involving 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide.

Future Directions

There are several future directions for research involving 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide. One area of interest is in the development of new treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide has shown promise in preclinical studies for its potential use in these conditions. Another area of interest is in the study of the mechanisms underlying its neuroprotective effects. Further research is needed to fully understand how 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide works and how it can be used to develop new treatments for neurological disorders.

Synthesis Methods

The synthesis of 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide involves the reaction of 2,4,5-trimethoxybenzoyl chloride with N-(morpholin-4-ylcarbonyl)aniline in the presence of a base. The resulting compound is then purified through column chromatography to yield 2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide.

Scientific Research Applications

2,4,5-trimethoxy-N-[3-(morpholin-4-ylcarbonyl)phenyl]benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.